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Compound of Interest

10-(4-Bromophenyl)-9(10H)-
Compound Name:

acridone
CAS No.: 24275-95-4
Cat. No.: B1494760

Get Quote

Executive Summary & Chemical Profile

10-(4-Bromophenyl)-9(10H)-acridone (CAS: 24275-95-4) is a halogenated heterocyclic
compound, primarily utilized as an intermediate in the synthesis of Thermally Activated Delayed
Fluorescence (TADF) emitters for OLED applications.[1][2][3]

While current Safety Data Sheets (SDS) from major suppliers (TCI, Sigma-Aldrich) may classify
this specific substance as "Not Hazardous" under GHS criteria due to a lack of acute toxicity
data, it must be managed as Halogenated Chemical Waste.[4]

Why this distinction matters:

« Incineration Requirements: The presence of the bromine atom requires incineration at
specific temperatures with flue gas scrubbing to prevent the formation of hydrogen bromide
(HBr) and potential brominated dioxins.[4]

e Environmental Persistence: The acridone backbone is chemically stable and fluorescent.[2]
[4] Improper disposal (e.g., drain or trash) poses a risk of bioaccumulation and long-term
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aguatic toxicity.[2][4]
Chemical Property Data
CAS Number 24275-95-4
Molecular Formula C19H12BrNO
Physical State Solid (White to Yellow Powder/Crystal)
Solubility Insoluble in water; Soluble in Chloroform, DCM,

THF

o Non-RCRA Listed (unless mixed), but
Waste Classification
Halogenated

Hazard Analysis & Pre-Disposal Protocols

Core Directive: Treat this material as a "PBT" candidate (Persistent, Bioaccumulative, Toxic)
regardless of GHS labeling.[4]

2.1 Segregation Logic

o Do NOT mix with Non-Halogenated Solvents: If this compound is in solution (e.g., Acetone,
Ethanol), adding it to a non-halogenated waste stream downgrades the entire container to
"Halogenated Waste," significantly increasing disposal costs.[4]

o Solid Waste: Must be segregated from general lab trash and biohazard waste.[2][4]

2.2 Container Selection

e Solids: High-Density Polyethylene (HDPE) wide-mouth jars.[2] Avoid using simple plastic
bags for sharp crystals to prevent puncture.[2][4]

e Liquids: Amber glass or HDPE carboys.[2][4] Acridone derivatives are often photoactive;
amber glass prevents uncontrolled photodegradation inside the waste container.[4]

Step-by-Step Disposal Workflows
Scenario A: Disposal of Pure Solid (Excess Reagent)
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o Personal Protective Equipment (PPE): Wear nitrile gloves, lab coat, and safety glasses.[4]
Respiratory protection (N95) is recommended if handling fine powder to prevent inhalation.

[2]
o Container Prep: Select a clean, wide-mouth HDPE jar.
o Transfer: Transfer the solid waste into the jar. Do not fill >90%.
o Labeling: Apply a hazardous waste label.
o Constituents: "10-(4-Bromophenyl)-9(10H)-acridone, 95%+"[1][2][5][6]

o Hazard Checkbox: Mark "Toxic" and "Halogenated."[2][4][7]

Storage: Cap tightly. Store in the Satellite Accumulation Area (SAA) until pickup.[2]

Scenario B: Disposal of Reaction Mixtures (Liquid Waste)

Most common scenario: The compound is dissolved in a solvent like Dichloromethane (DCM)
or Tetrahydrofuran (THF).

« |dentify the Solvent:
o If Halogenated (DCM, Chloroform): Pour into the Halogenated Waste carboy.[4]
o If Non-Halogenated (THF, Toluene): You must make a decision based on concentration.[4]
= High Concentration (>1%): Pour into Halogenated Waste carboy (safest route).[2]

» Trace/Washings: Check local EHS protocols.[2][4] Usually, trace halogenated
compounds force the whole stream into the Halogenated category.[4]

e pH Check: Ensure the solution is neutral (pH 6-8). If the reaction involved acids, neutralize
carefully before adding to the solvent waste drum to prevent pressure buildup.[4]

» Precipitation (Optional Volume Reduction): If you have a large volume of non-halogenated
solvent containing this compound, you may rotovap the solvent (recycle) and dispose of the
solid residue as per Scenario A.[4]
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Decision Matrix (Visualization)

The following diagram outlines the logical decision process for disposing of 10-(4-
Bromophenyl)-9(10H)-acridone.
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Start: Waste Generation

Is the waste Solid or Liquid?

Liquid/Solution

Solid Waste

Identify Primary Solvent

Non-Halogenated Solvent
(e.g., THF, Toluene)

Halogenated Solvent
(e.g., DCM, Chloroform)

Does facility allow trace halogens
in non-halo stream?

Volume Reduction

YES / Large Vol.
Rotovap Solvent -> Recycle
Dispose Residue as Solid

NO / High Conc.
Treat as Halogenated

Solid Residue

Place in HDPE Wide-Mouth Jar
(No Biohazard Bags)

l

Label: 'Solid Chemical Waste'
Constituent: Brominated Acridone

Pour into Halogenated
Solvent Waste Carboy

Click to download full resolution via product page
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Figure 1: Operational decision tree for segregating halogenated acridone waste streams to
ensure regulatory compliance and cost-efficiency.

Emergency Procedures (Spill Management)

In the event of a spill of 10-(4-Bromophenyl)-9(10H)-acridone:

Scenario Action Protocol

1. Dampen a paper towel with water (to prevent
dust generation).2.[2][4] Wipe up the powder.3.
) ) [2][4] Place used towels into a separate bag
Solid Spill _ _ _
labeled "Debris contaminated with Halogenated
Organics."4.[2][4] Wash area with soap and

water to remove fluorescent residue.[2][4]

1. Evacuate immediate area if solvent vapors

(e.g., DCM) are strong.2.[4] Use Universal
Solution Spill Absorbent Pads (or vermiculite).3.[4] Scoop

soaked absorbent into a sealed bucket.4.[2][4]

Label as "Solvent Spill Debris - Halogenated."[2]

Wash with soap and water for 15 minutes.[2][4]
Skin Contact [8][9] Acridones can intercalate DNA; monitor for
irritation.[2][4]

Regulatory Framework & Compliance

While this specific compound is not listed on the EPA RCRA P-List or U-List, it falls under the
"Cradle-to-Grave" responsibility of the generator.[2][4]

e US (RCRA): If mixed with spent halogenated solvents (DCM, etc.), the entire mixture adopts
the FOO2 waste code.[4]

e EU (REACH): Treat as a substance of potential concern due to the halogenated aromatic
structure. Incineration must comply with Directive 2000/76/EC on the incineration of waste
(monitoring for dioxins/furans).[2]
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Final Note: Always consult your institution's specific Chemical Hygiene Plan (CHP). If a specific

waste stream for "Solid Halogenated Organics” does not exist, default to the most conservative

stream available (usually "Hazardous Waste - Toxic").[2][4]

References

U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act
(RCRA) Regulations: Title 40 CFR Part 261 - Identification and Listing of Hazardous Waste.

[2]2]

National Research Council.Prudent Practices in the Laboratory: Handling and Management
of Chemical Hazards.[2][4] Washington, DC: The National Academies Press, 2011.[4]

TCI Chemicals.Safety Data Sheet: 10-(4-Bromophenyl)-9(10H)-acridone (Product B5536).
[21[3][2]

Cornell University EHS.Chemical Waste Disposal: Halogenated vs. Non-Halogenated
Solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [10-(4-Bromophenyl)-9(10H)-acridone: Proper Disposal
Procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1494760/docs#10-4-bromophenyl-9-10h-acridone-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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